Cas no 2009078-36-6 (tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate
• CAS No: 2009078-36-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6414780
• PubChem ID: 165875346
• Update Time: 2025-06-08

tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2009078-36-6
• tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate
• EN300-797049

• Inchi： 1S/C12H19NO3/c1-5-9(14)12(7-6-8-12)13-10(15)16-11(2,3)4/h5H,1,6-8H2,2-4H3,(H,13,15)
• InChI Key： CQKHSZXSJBINAN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C=C)=O)CCC1)=O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate

tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate (CAS No. 2009078-36-6): A Comprehensive Overview

tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate (CAS No. 2009078-36-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a cyclobutyl carbamate, is characterized by its unique structural features and potential applications in drug development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The structure of tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate is composed of a tert-butyl group attached to a carbamate moiety, which is further linked to a cyclobutyl ring substituted with an acryloyl group. The presence of the acryloyl group imparts significant reactivity and functional versatility to the molecule, making it a valuable intermediate in various chemical reactions. The cyclobutyl ring, on the other hand, contributes to the compound's overall stability and conformational flexibility.

In terms of synthesis, tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate can be prepared through several well-established routes. One common method involves the reaction of tert-butyl carbamate with an appropriately substituted cyclobutylamine in the presence of an acryloyl chloride or acryloyl anhydride. This reaction typically proceeds under mild conditions and yields the desired product in good purity and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that minimize waste and energy consumption.

The biological activities of tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate have been extensively studied in recent years. One of the most notable applications is its use as a prodrug for various therapeutic agents. The tert-butyl group can be selectively cleaved under specific physiological conditions, releasing the active drug moiety. This approach has been particularly useful in enhancing the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

Furthermore, tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate has shown promising results in neuropharmacology. Studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in relation to GABAergic and glutamatergic pathways. This makes it a candidate for treating neurological disorders such as anxiety, depression, and epilepsy. Ongoing clinical trials are evaluating its safety and efficacy in these indications.

In addition to its therapeutic applications, tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate has also been explored for its anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). These findings have opened new avenues for drug discovery and development in this area.

The pharmacokinetic properties of tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate are another important aspect of its profile. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its lipophilicity allows for efficient cellular uptake, while its metabolic stability ensures prolonged action at the target site. These properties make it an attractive candidate for both oral and parenteral administration.

Recent research advancements have further expanded our understanding of tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate's mechanisms of action. For instance, computational studies have provided insights into its binding interactions with specific protein targets, which can guide rational drug design efforts. Additionally, high-throughput screening techniques have identified novel derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, tert-butyl N-[1-(prop-2-enoyl)cyclobutyl]carbamate (CAS No. 2009078-36-6) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it a valuable tool for drug discovery and development. As research continues to advance, we can expect to see even more innovative applications of this compound in the future.